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Plasticizers are additives that increase the plasticity or fluidity of a material, primarily for

plastics. They are essential in transforming rigid polymers like polyvinyl chloride (PVC) into

flexible and durable materials for a vast array of applications. For decades, phthalate esters

have dominated the plasticizer market. However, growing health and environmental concerns

regarding some low molecular weight phthalates have spurred the development and adoption

of safer alternatives.

Cyclohexanoate esters have emerged as a leading class of non-phthalate plasticizers. These

are typically produced by the hydrogenation of the corresponding phthalate esters.[1][2] One of

the most commercially significant examples is 1,2-Cyclohexane dicarboxylic acid diisononyl

ester (DINCH), which is used in sensitive applications such as toys, medical devices, and food

packaging.[1][3][4] This guide will focus on comparing the performance of DINCH as a

representative cyclohexanoate ester against a widely used non-ortho-phthalate plasticizer,

Dioctyl terephthalate (DOTP), to provide a clear benchmark for its plasticizing efficiency.

The Mechanism of Plasticization
At a molecular level, plasticizers work by embedding themselves between the polymer chains.

This increases the intermolecular distance, thereby reducing the secondary forces (like van der

Waals forces and hydrogen bonds) between the polymer chains. This increased mobility of the

polymer chains allows them to slide past one another more easily, resulting in a more flexible
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and less brittle material. The efficiency of a plasticizer is influenced by several factors including

its molecular weight, polarity, and compatibility with the polymer matrix.[5][6]

Mechanism of Polymer Plasticization

Comparative Performance Data: Cyclohexanoate
Esters vs. Alternatives
The plasticizing efficiency of different esters is evaluated based on a range of mechanical and

thermal properties of the resulting polymer blend. Below is a summary of typical performance

data when DINCH and DOTP are used as primary plasticizers in PVC formulations.

Table 1: Comparison of Mechanical and Thermal Properties of Plasticized PVC

Property Test Method
Unplasticized
PVC

PVC with
DINCH

PVC with
DOTP

Hardness (Shore

A)
ASTM D2240 >100 85 - 95 88 - 98

Tensile Strength

(MPa)
ASTM D638 ~50 15 - 25 18 - 28

Elongation at

Break (%)
ASTM D638 <10 250 - 350 280 - 380

Glass Transition

Temp. (Tg, °C)
DSC ~85 -20 to -30 -15 to -25

Migration

Resistance

(Weight Loss %)

ASTM D2199 N/A Low Very Low

Note: The values presented are typical ranges and can vary depending on the specific

formulation and processing conditions.

From the data, it is evident that both DINCH and DOTP significantly enhance the flexibility of

PVC, as indicated by the reduced hardness and increased elongation at break. DINCH

generally provides a lower glass transition temperature, suggesting a higher plasticizing
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efficiency at lower temperatures.[7] DOTP, on the other hand, often exhibits slightly higher

tensile strength and superior migration resistance due to its lower volatility.[7][8]

Experimental Protocols for Evaluating Plasticizer
Efficiency
To ensure reproducible and comparable results, standardized testing methodologies are

crucial. The following protocols, based on ASTM standards, are fundamental for assessing the

performance of plasticizers.
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Material Weighing: Accurately weigh the PVC resin, plasticizer, and any other additives (e.g.,

thermal stabilizers, lubricants) according to the desired formulation.

Dry Blending: Mix the components in a high-speed mixer until a homogeneous powder blend

is obtained.

Melt Compounding: Process the dry blend on a two-roll mill at a temperature sufficient to

achieve a molten state (typically 160-180°C for PVC). This ensures uniform dispersion of the

plasticizer.

Sheet Formation: Continue milling until a coherent sheet of plasticized polymer is formed.

Specimen Molding: Cut the sheet into smaller pieces and use a compression molding press

to form standardized test specimens as required by the specific ASTM methods (e.g.,

dumbbell-shaped specimens for tensile testing).[9][10]

Conditioning: Condition the molded specimens according to ASTM D618 to ensure

consistent temperature and humidity before testing.

Hardness Testing (ASTM D2240)
This test measures the indentation hardness of the plasticized material.[11][12][13]

Apparatus: Use a Shore A or Shore D durometer, depending on the material's hardness.[12]

Procedure:

Place the conditioned specimen on a hard, flat surface.

Press the durometer foot firmly and evenly onto the specimen.

Read the hardness value on the dial within one second of firm contact.[14]

Take at least five measurements at different locations on the specimen and report the

average value.

Tensile Properties Testing (ASTM D638)
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This method determines the tensile strength, elongation at break, and tensile modulus of the

material.[9][10][15][16][17]

Apparatus: A universal testing machine (UTM) equipped with appropriate grips and an

extensometer.[9]

Procedure:

Mount the dumbbell-shaped specimen into the grips of the UTM.

Apply a tensile load at a constant crosshead speed until the specimen fractures.[10]

The UTM software records the applied force and the elongation of the specimen.

From the resulting stress-strain curve, determine the tensile strength at break, elongation

at break, and tensile modulus.[5][9]

Thermogravimetric Analysis (TGA) (ASTM E1131)
TGA is used to evaluate the thermal stability and composition of the plasticized polymer.[18]

[19][20][21]

Apparatus: A thermogravimetric analyzer.

Procedure:

Place a small, accurately weighed sample (5-10 mg) into the TGA sample pan.

Heat the sample at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g.,

nitrogen or air).

The instrument continuously measures the weight of the sample as a function of

temperature.

The resulting TGA curve shows the onset temperature of degradation, which is an

indicator of thermal stability.[19][22]

Plasticizer Migration Testing (ASTM D2199)
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This test assesses the tendency of the plasticizer to migrate out of the polymer.[23][24][25]

Procedure (Activated Carbon Method):

Weigh a conditioned specimen of the plasticized material.

Place the specimen in a container and surround it with activated carbon.

Expose the container to an elevated temperature (e.g., 70°C) for a specified period (e.g.,

24 hours).

After exposure, remove the specimen, clean its surface, and reweigh it.

The weight loss is a measure of the plasticizer that has migrated out of the material.

Conclusion
The selection of a plasticizer is a multi-faceted decision that requires a thorough understanding

of the desired end-product properties and the underlying chemical principles. Cyclohexanoate

esters, such as DINCH, have proven to be highly effective and safe alternatives to traditional

phthalate plasticizers.[26][27] They offer excellent plasticizing efficiency, particularly for

applications requiring good low-temperature flexibility.

While other non-phthalate plasticizers like DOTP also provide excellent performance, the

specific choice will depend on the precise requirements of the application, including mechanical

strength, thermal stability, and migration resistance.[7][28][29] By employing the standardized

experimental protocols outlined in this guide, researchers and developers can objectively

compare the performance of different plasticizers and make informed decisions to optimize

their polymer formulations.

References
ASTM D638: Tensile Properties Plastics. ZwickRoell. URL
ASTM D2240: Shore Hardness Testing for Plastics and Polymers.
ASTM D638 Standard Test Method for Tensile Properties of Plastics.
ASTM D638 Standard Test Method for Tensile Properties of Plastics. Shimadzu. URL
ASTM D638 and ISO 527 Standards for Tensile Strength Testing. Pacorr. URL
ASTM D638 Standard Test Method for Tensile Properties of Plastics.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://bastone-plastics.com/blogs/how-do-you-test-for-plasticizer-migration/
https://p2infohouse.org/ref/31/30052.pdf
https://store.astm.org/d2199-03r21.html
https://www.researchgate.net/publication/239083739_An_innovative_plasticizer_for_sensitive_applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC4554753/
https://eureka.patsnap.com/article/non-phthalate-plasticizers-dotp-vs-dinch-vs-citrates
https://www.gst-chem.com/news/dioctyl-terephthalate-dotp-is-an-alternative-to-phthalate-plasticizers.html
https://kanademy.com/inspite-of-being-phthalate-plasticizers-why-dinp-and-dotp-are-safe-for-humans-compared-to-dop/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM D2240 Durometer Hardness. Prospector. URL
How Do You Test for Plasticizer Migr
PVC Plasticizers and Stabilizers Following Safer Sustainable P
Non-Phthalate Plasticizers: DOTP vs. DINCH vs. Citrates.
Standard Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers.
P2 InfoHouse. URL
D2199 Standard Test Method for Measurement of Plasticizer Migration From Vinyl Fabrics to
Lacquers.
Shore hardness / durometer hardness: ASTM D2240 | ISO 48-4. ZwickRoell. URL
How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284).
Synthesis of Cyclohexanecarboxylic Acid‐Based Methoxypolyethylene Glycols and
Polyethylene Glycol Ester as Efficient Plasticizer for Poly(vinyl chloride).
Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration.
Synthesis of Cyclohexanecarboxylic Acid‐Based Methoxypolyethylene Glycols and
Polyethylene Glycol Ester as Efficient Plasticizer for Poly(vinyl chloride). Semantic Scholar.
URL
SPECIALIZED ANALYTICAL METHODS IN PLASTICIZER TESTING.
ASTM D2240 Durometer Hardness. NAMSA. URL
Durometer Hardness Testing - ASTM D2240.
1,2-Cyclohexane dicarboxylic acid diisononyl ester. Wikipedia. URL
Latest Medical Plasticizers Materials Evolving to Meet the Challenge. SpecialChem. URL
Diisononyl 1,2-cyclohexanedicarboxylate (DHIN). PENPET Petrochemical Trading. URL
Ranking Plasticizers for Polymers with Atomistic Simulations: PVT, Mechanical Properties,
and the Role of Hydrogen Bonding in Thermoplastic Starch.
Assessment of Different Plasticizer – Polyhydroxyalkanoate Mixtures to Obtain
Biodegradable Polymeric Films. Aidic. URL
Competing Effects of Plasticization and Miscibility on the Structure and Dynamics of Natural
Rubber: A Comparative Study on Bio and Commercial Plasticizers.
An innovative plasticizer for sensitive applications.
Efficiency of plasticizers determined by comparison of hardness according to Shore A.
Thermal Gravimetric Analysis (TGA). Plastics & Polymer Lab. URL
How To Conduct A Migration Test For Plastic Packaging. Qualitek Labs. URL
Comparative Effect of Different Plasticizers on Barrier, Mechanical, Optical, and Sorption
Properties of Hydroxypropyl Methylcellulose (HPMC)–Based Edible Film.
Thermogravimetric Testing of Plastic. AZoM. URL
Designing of Green Plasticizers and Assessment of the Effectiveness of Their Use.
Thermal Analysis in Plastics: Thermogravimetric Analysis, TGA. Impact Solutions. URL
Dioctyl terephthalate (DOTP)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development of a Highly Efficient Environmentally Friendly Plasticizer. MDPI. URL
Use of cyclohexanecarboxylic acid derivatives as plasticizer.
Understanding Thermogravimetric Testing of Plastics. XRF Scientific. URL
Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester
(DINCH) in US adults (2000—2012).
Inspite of being phthalate plasticizers, why dinp and dotp are safe for humans compared to
dop?. Kanademy. URL
Durability test of plasticized PVC samples in cyclohexane. a Mass loss...
PLASTICIZER COMPOSITION COMPRISING CYCLOHEXANE POLYESTER-BASED
MATERIAL, AND RESIN COMPOSITION COMPRISING SAME.
Diisononyl cyclohexane-1,2-dicarboxylate (DINCH) – Determination of DINCH metabolites in
urine by LC-MS/MS. Publisso. URL
DOTP vs DINP: Which Plasticizer Is Right for You?. Yuanlong. URL
Thermogravimetric Analysis (TGA) as a Screening Tool for Plastic Waste Pyrolysis. TA
Instruments. URL
Plasticizer comprising cyclohexane polyester based materials and resin composition
comprising the same.
The Effect of Dicarboxylic Acid Structure on the Plasticizing Ability of Its Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2-Cyclohexane dicarboxylic acid diisononyl ester - Wikipedia [en.wikipedia.org]

2. series.publisso.de [series.publisso.de]

3. specialchem.com [specialchem.com]

4. Efficient 1,2-Cyclohexanedicarboxylic Acid Diisononyl for industry [penpet.com]

5. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]

6. pubs.acs.org [pubs.acs.org]

7. Non-Phthalate Plasticizers: DOTP vs. DINCH vs. Citrates [eureka.patsnap.com]

8. yuanlongchem.com [yuanlongchem.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1582815?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1,2-Cyclohexane_dicarboxylic_acid_diisononyl_ester
https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2023/Iss5/Doc903/bi16641278eoj23_1or.pdf
https://www.specialchem.com/polymer-additives/guide/sustainable-pvc-plasticizers-stabilizers
https://www.penpet.com/products/plastics-and-plastic-coatings/diisononyl-12-cyclohexanedicarboxylate-dhin
https://eureka.patsnap.com/article/how-to-test-plasticizer-efficiency-in-flexible-pvc-astm-d2284
https://pubs.acs.org/doi/10.1021/acsapm.0c00191
https://eureka.patsnap.com/article/non-phthalate-plasticizers-dotp-vs-dinch-vs-citrates
https://yuanlongchem.com/dotp-vs-dinp/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]

10. ASTM D638 and ISO 527 Standards for Tensile Strength Testing [pacorr.com]

11. micomlab.com [micomlab.com]

12. plastics.ulprospector.com [plastics.ulprospector.com]

13. zwickroell.com [zwickroell.com]

14. ace-laboratories.com [ace-laboratories.com]

15. zwickroell.com [zwickroell.com]

16. store.astm.org [store.astm.org]

17. ASTM D638 Testing for Tensile Properties of Plastics - Applus DatapointLabs
[datapointlabs.com]

18. Plastics & Polymer Lab - Thermal Gravimetric Analysis (TGA) [plasticslab.com]

19. azom.com [azom.com]

20. Thermogravimetric Analysis - Thermal Analysis in Plastics [impact-solutions.co.uk]

21. Understanding Thermogravimetric Testing of Plastics - XRF [xrfscientific.com]

22. tainstruments.com [tainstruments.com]

23. bastone-plastics.com [bastone-plastics.com]

24. p2infohouse.org [p2infohouse.org]

25. store.astm.org [store.astm.org]

26. researchgate.net [researchgate.net]

27. Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl
ester (DINCH) in US adults (2000—2012) - PMC [pmc.ncbi.nlm.nih.gov]

28. gst-chem.com [gst-chem.com]

29. kanademy.com [kanademy.com]

To cite this document: BenchChem. [The Crucial Role of Plasticizers and the Rise of
Cyclohexanoate Esters]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582815#comparing-plasticizing-efficiency-of-
different-cyclohexanoate-esters]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://www.pacorr.com/blog/astm-d638-and-iso-527-standards-for-tensile-strength-testing/
https://www.micomlab.com/micom-testing/astm-d2240/
https://plastics.ulprospector.com/properties/ASTMD2240
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/hardness-testing/shore-hardness-test/
https://www.ace-laboratories.com/rubber-testing-laboratory/durometer-hardness/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/tensile-properties-astm-d638/
https://store.astm.org/d0638-14.html
https://www.datapointlabs.com/CommonStandards/ASTM_D638
https://www.datapointlabs.com/CommonStandards/ASTM_D638
https://www.plasticslab.com/index/plastics-testing-laboratory/thermal-analysis/thermal-gravimetric-analysis-tga
https://www.azom.com/article.aspx?ArticleID=24176
https://www.impact-solutions.co.uk/thermal-analysis-plastics-thermogravimetric-analysis/
https://www.xrfscientific.com/understanding-thermogravimetric-testing-of-plastics/
https://www.tainstruments.com/pdf/literature/TA482.pdf
https://bastone-plastics.com/blogs/how-do-you-test-for-plasticizer-migration/
https://p2infohouse.org/ref/31/30052.pdf
https://store.astm.org/d2199-03r21.html
https://www.researchgate.net/publication/239083739_An_innovative_plasticizer_for_sensitive_applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC4554753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4554753/
https://www.gst-chem.com/news/dioctyl-terephthalate-dotp-is-an-alternative-to-phthalate-plasticizers.html
https://kanademy.com/inspite-of-being-phthalate-plasticizers-why-dinp-and-dotp-are-safe-for-humans-compared-to-dop/
https://www.benchchem.com/product/b1582815#comparing-plasticizing-efficiency-of-different-cyclohexanoate-esters
https://www.benchchem.com/product/b1582815#comparing-plasticizing-efficiency-of-different-cyclohexanoate-esters
https://www.benchchem.com/product/b1582815#comparing-plasticizing-efficiency-of-different-cyclohexanoate-esters
https://www.benchchem.com/product/b1582815#comparing-plasticizing-efficiency-of-different-cyclohexanoate-esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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